BENGHE Foundational & Exploratory
Check Availability & Pricing

Technical Guide: Certificate of Analysis for
Daunorubicin-3C,ds

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Daunorubicin-13C,d3

Cat. No.: B10819151

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and
methodologies for the characterization of Daunorubicin-*3C,ds, an isotopically labeled internal
standard crucial for the accurate quantification of Daunorubicin in various biological matrices.

Quantitative Data Summary

The following table summarizes the key analytical data for a representative lot of Daunorubicin-
13C,ds.
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Parameter Specification Result
Identity

Appearance Red to very dark solid Conforms
Molecular Formula C26[13C]H26D3NO10[1] Conforms
Molecular Weight 531.53 g/mol [2] Conforms
Purity & Strength

Purity (by HPLC) > 98.0% 99.5%
Isotopic Purity = 99% deuterated forms (d- Conforms

ds)[1]

Chemical Purity (by *H NMR)

Report

Conforms to structure

Physical Properties

Solubility

DMSO (slightly soluble)[1]

Storage Temperature

-20°C[1]

Experimental Protocols

Detailed methodologies for the key analytical experiments are provided below.

High-Performance Liquid Chromatography (HPLC)

Purpose: To determine the purity of Daunorubicin-13C,ds.

Instrumentation:

o HPLC System with UV-Vis Detector

e Column: Kromasil C18 (4.6mm x 150mm, 5um) or equivalent[3][4]

o Mobile Phase: A mixture of acetonitrile, methanol, and a phosphate buffer (pH 4.6) in a ratio

of 10:25:65 (v/VIV)[4].

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.caymanchem.com/product/29101/daunorubicin-13c-d3
https://datasheets.scbt.com/coa/sample/sc-394275_SAMPLE.pdf
https://www.caymanchem.com/product/29101/daunorubicin-13c-d3
https://www.caymanchem.com/product/29101/daunorubicin-13c-d3
https://www.caymanchem.com/product/29101/daunorubicin-13c-d3
https://www.wisdomlib.org/science/journal/world-journal-of-pharmaceutical-research/d/doc1371090.html
https://www.proquest.com/openview/9b0add431cbf47c00fac582520da1bd6/1?pq-origsite=gscholar&cbl=1096444
https://www.proquest.com/openview/9b0add431cbf47c00fac582520da1bd6/1?pq-origsite=gscholar&cbl=1096444
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Flow Rate: 1.0 mL/min[4]

Detection Wavelength: 265 nm[4]

Injection Volume: 10 pL

Column Temperature: 30°CJ[5]

Procedure:

A standard solution of Daunorubicin-3C,ds is prepared in the mobile phase.

The HPLC system is equilibrated with the mobile phase until a stable baseline is achieved.

The sample solution is injected into the HPLC system.

The chromatogram is recorded, and the peak area of Daunorubicin-13C,ds is measured.

Purity is calculated as the ratio of the main peak area to the total peak area.

Mass Spectrometry (MS)

Purpose: To confirm the molecular weight and isotopic enrichment of Daunorubicin-13C,ds.
Instrumentation:

e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system

« lonization Source: Electrospray lonization (ESI), positive mode

Procedure:

o Adilute solution of Daunorubicin-13C,ds is infused into the mass spectrometer.

e The mass spectrum is acquired over a relevant m/z range.

e The molecular ion peak corresponding to [M+H]* is observed to confirm the molecular
weight.
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» The isotopic distribution is analyzed to confirm the incorporation of *3C and deuterium.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Purpose: To confirm the chemical structure of Daunorubicin-3C,ds.
Instrumentation:

 NMR Spectrometer (e.g., 400 MHz or higher)

o Solvent: Deuterated Dimethyl Sulfoxide (DMSO-ds)

Procedure:

o A sample of Daunorubicin-13C,ds is dissolved in the deuterated solvent.
e 1H NMR and 3C NMR spectra are acquired.

o The chemical shifts, multiplicities, and integration values are analyzed to confirm the
expected structure of Daunorubicin, accounting for the isotopic labels.

Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for the analysis of Daunorubicin-13C,ds.
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Figure 1: Analytical Workflow for Daunorubicin-13C,ds
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Figure 2: Daunorubicin-Induced Apoptotic Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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